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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826 Get Quote

This technical guide provides an in-depth overview of Ornidazole-13C2,15N2, a stable

isotope-labeled derivative of the antimicrobial agent Ornidazole, for its application in in vitro

antimicrobial research. This document is intended for researchers, scientists, and drug

development professionals.

Ornidazole is a synthetic 5-nitroimidazole derivative with proven efficacy against protozoa and

anaerobic bacteria.[1][2] The introduction of stable isotopes, as in Ornidazole-13C2,15N2,

does not alter its chemical or biological activity but provides a crucial tool for quantitative

analysis in complex biological matrices. This guide will cover the core properties of

Ornidazole-13C2,15N2, the mechanism of action of Ornidazole, detailed experimental

protocols for in vitro antimicrobial susceptibility testing, and the application of the labeled

compound in these research settings.

Physicochemical Properties of Ornidazole and its
Labeled Analog
Ornidazole-13C2,15N2 is chemically identical to Ornidazole, with the exception of the

incorporation of two Carbon-13 and two Nitrogen-15 isotopes.[3] This labeling results in a

higher molecular weight, which allows it to be distinguished from the unlabeled form by mass

spectrometry. This property is invaluable for its use as an internal standard in quantitative

assays.
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Property Ornidazole Ornidazole-13C2,15N2

Molecular Formula C7H10ClN3O3 C5¹³C₂H₁₀ClN¹⁵N₂O₃[3]

Molecular Weight ~219.63 g/mol ~223.60 g/mol [3][4]

Synonyms Ro 7-0207 Ro 7-0207-13C2,15N2[3][5]

Appearance Solid Solid[4]

Primary Application Antimicrobial Agent
Internal Standard for Mass

Spectrometry

Mechanism of Antimicrobial Action
Ornidazole is a prodrug that is selectively effective against anaerobic microorganisms.[1] Its

mechanism of action involves several key steps that lead to microbial cell death.[1][6]

Cellular Uptake: Ornidazole, being a small and lipophilic molecule, passively diffuses into the

microbial cell.[1]

Reductive Activation: Inside the anaerobic microbe, the nitro group (NO₂) of Ornidazole is

reduced. This reduction is facilitated by low-redox-potential electron-transport proteins, such

as ferredoxin, which are abundant in anaerobic organisms.[1]

Formation of Cytotoxic Intermediates: The reduction process generates reactive nitroso free

radicals and other cytotoxic intermediates.[1][6]

DNA Damage: These reactive intermediates interact with and damage the microbial DNA,

causing a loss of the helical structure, strand breakage, and impaired function.[6]

Inhibition of Nucleic Acid Synthesis: The damage to the DNA template disrupts essential

cellular processes like replication and transcription, ultimately leading to cell death.[6][7]
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Caption: Mechanism of action of Ornidazole in anaerobic microbes.

Application of Ornidazole-13C2,15N2 in In Vitro
Research
While Ornidazole is used to determine antimicrobial susceptibility, its labeled counterpart,

Ornidazole-13C2,15N2, serves as a critical analytical tool. Its primary role is as an internal

standard for quantitative analysis, most commonly using Liquid Chromatography-Mass

Spectrometry (LC-MS). This allows for the precise measurement of unlabeled Ornidazole in

various experimental samples.

Potential applications include:

Drug Stability Studies: Quantifying the degradation of Ornidazole in different culture media

over time.

Cellular Uptake and Efflux Studies: Measuring the concentration of Ornidazole inside and

outside microbial cells to understand transport mechanisms.

Metabolism Studies: Identifying and quantifying metabolites of Ornidazole produced by

microorganisms.

Minimum Inhibitory Concentration (MIC) Verification: Accurately determining the

concentration of Ornidazole in test media to confirm exposure levels in susceptibility assays.
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Caption: Workflow for using Ornidazole-13C2,15N2 in research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15621826?utm_src=pdf-body-img
https://www.benchchem.com/product/b15621826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for In Vitro Antimicrobial
Susceptibility Testing
Standardized methods are crucial for determining the antimicrobial activity of Ornidazole. The

Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST) provide detailed guidelines.[8][9][10] The most

common methods are broth dilution and agar dilution to determine the Minimum Inhibitory

Concentration (MIC).

Broth Microdilution Method for MIC Determination
This method is used to determine the lowest concentration of an antimicrobial agent that

prevents the visible growth of a microorganism in a liquid medium.[8][10][11]

Materials:

Unlabeled Ornidazole

Appropriate broth medium (e.g., Brucella broth for anaerobes)

96-well microtiter plates

Standardized microbial inoculum (0.5 McFarland standard)

Incubator with appropriate atmospheric conditions (e.g., anaerobic chamber)

Plate reader or visual inspection mirror

Procedure:

Prepare Ornidazole Stock Solution: Dissolve unlabeled Ornidazole in a suitable solvent (e.g.,

DMSO) to create a high-concentration stock solution.

Serial Dilutions: Perform two-fold serial dilutions of the Ornidazole stock solution in the broth

medium across the wells of a 96-well plate.[10] For example, concentrations could range

from 128 µg/mL to 0.125 µg/mL.
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Positive and Negative Controls: Include a positive control well (broth + inoculum, no drug)

and a negative control well (broth only).

Inoculation: Dilute the standardized microbial suspension in broth and inoculate each well

(except the negative control) with a final concentration of approximately 5 x 10⁵ CFU/mL.

Incubation: Incubate the plates under appropriate conditions (e.g., 35-37°C for 24-48 hours

in an anaerobic environment).

Reading Results: The MIC is the lowest concentration of Ornidazole at which there is no

visible growth (turbidity) of the microorganism.[8][11]

Agar Dilution Method for MIC Determination
This method involves incorporating the antimicrobial agent into an agar medium upon which

the microorganisms are inoculated.[8]

Materials:

Unlabeled Ornidazole

Appropriate agar medium (e.g., Brucella agar for anaerobes)

Petri dishes

Standardized microbial inoculum (0.5 McFarland standard)

Inoculator (e.g., multipoint replicator)

Incubator with appropriate atmospheric conditions

Procedure:

Prepare Ornidazole-Agar Plates: Prepare a series of molten agar plates, each containing a

different concentration of unlabeled Ornidazole. This is done by adding the appropriate

volume of Ornidazole stock solution to the molten agar before pouring the plates. Also,

prepare a drug-free control plate.
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Inoculation: Once the agar has solidified, spot-inoculate the surface of each plate with the

standardized microbial suspension (typically 10⁴ CFU per spot).

Incubation: Incubate the plates under appropriate anaerobic conditions at 35-37°C for 48

hours.[8]

Reading Results: The MIC is the lowest concentration of Ornidazole that completely inhibits

the visible growth of the bacteria on the agar surface.

Quantitative Data from In Vitro Studies
The following table summarizes the in vitro activity of unlabeled Ornidazole against various

anaerobic bacteria from a comparative study. This data is provided as a reference for the

expected antimicrobial efficacy.

Bacterial Group Number of Strains
% Susceptible to
Ornidazole

Gram-positive cocci Not specified 88.6%[12]

Bacteroides fragilis group Not specified 99.1%[12]

Non-fragilis Bacteroides Not specified 91.3%[12]

Clostridium perfringens Not specified
100% (No resistant strains

found)[12]

Data adapted from a study using the agar-dilution technique.[12]

Conclusion
Ornidazole-13C2,15N2 is a powerful tool for advancing in vitro antimicrobial research on its

parent compound, Ornidazole. While not used directly for susceptibility testing, its role as an

internal standard in mass spectrometry-based assays is indispensable for accurate

quantification. This enables detailed investigations into the pharmacodynamics, stability, and

cellular interactions of Ornidazole, providing a deeper understanding of its antimicrobial

properties and supporting the development of more effective therapeutic strategies against

anaerobic and protozoal infections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15621826?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Ornidazole
https://www.researchgate.net/publication/223982168_Ornidazole_Comprehensive_Profile
https://isotope-science.alfa-chemistry.com/product/ornidazole-13c2-15n2-583974.html
https://witega.de/wp-content/uploads/2024/03/NM021-Ornidazole-13C215N2-WITEGA-EN.pdf
https://www.medchemexpress.com/ornidazole-13c2-15n2.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-ornidazole
https://www.chemicalbook.com/article/ornidazole-uses-mechanism-dosage-side-effects.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5780537/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5780537/
https://emedicine.medscape.com/article/2103786-overview
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762448/
https://www.apec.org/docs/default-source/Publications/2020/5/Laboratory-Guide---Methodologies-for-Antimicrobial-Susceptibility-Testing/220_CTI_SCSC_Laboratory-Guide-Methodologies-for-Antimicrobial-Susceptibility-Testing.pdf
https://pubmed.ncbi.nlm.nih.gov/1863621/
https://pubmed.ncbi.nlm.nih.gov/1863621/
https://www.benchchem.com/product/b15621826#ornidazole-13c2-15n2-for-in-vitro-antimicrobial-research
https://www.benchchem.com/product/b15621826#ornidazole-13c2-15n2-for-in-vitro-antimicrobial-research
https://www.benchchem.com/product/b15621826#ornidazole-13c2-15n2-for-in-vitro-antimicrobial-research
https://www.benchchem.com/product/b15621826#ornidazole-13c2-15n2-for-in-vitro-antimicrobial-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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